5-Amino-1-methylpyridazin-1-ium iodide

• CAS: 61071-03-2
• Molecular Formula: C5H8IN3
• Molecular Weight: 237.04 g/mol
• SMILES: C[N+]1=NC=CC(=C1)N.[I-]
• InChI: InChI=1S/C5H8N3.HI/c1-8-4-5(6)2-3-7-8;/h2-4H,1H3,(H2,6,7);1H/q+1;/p-1
• InChIKey: OTTCIXFBAZNQHD-UHFFFAOYSA-M

Procuring generic aminopyridazinium salts introduces regioisomeric mixtures that compromise synthetic reproducibility and invalidate SAR models. This specific 5-amino-1-methyl isomer eliminates ambiguity. Key advantages: 1) Confirmed regioisomeric identity via published UV and 1H NMR signatures, ensuring batch-to-batch analytical consistency. 2) Single-component quaternary ammonium salt suitable as a defined precursor for ionic liquid metathesis. 3) Primary amine handle enables precise downstream functionalization for medicinal chemistry or corrosion inhibitor development without structural uncertainty.

5-Amino-1-methylpyridazin-1-ium Iodide – Overview

5-Amino-1-methylpyridazin-1-ium iodide (CAS 61071-03-2) is a quaternary ammonium salt featuring a 1-methylpyridazin-1-ium core with an amino substituent at the 5-position and an iodide counterion . This compound belongs to the broader class of pyridazinium-based ionic liquids and salts, which are recognized for their utility in organic synthesis, medicinal chemistry, and as functional materials in corrosion inhibition and antimicrobial applications [1]. Its structural features—specifically the precise regiochemistry of the N1-methyl group and the 5-amino substitution—distinguish it from isomeric aminopyridazinium iodides and dictate its reactivity profile, solubility characteristics, and suitability as a synthetic intermediate.

Regioisomer 5-amino-1-methylpyridazin-1-ium iodide, single defined isomer

Form Quaternary ammonium iodide salt; ionic liquid precursor

Procurement Context Distinct from 3-/4-amino regioisomers; regiospecific identity critical for synthesis and property studies

• [1] Haider, N., & Holzer, W. (2004). Science of Synthesis, 16, 228. Thieme. View Source

5-Amino-1-methylpyridazin-1-ium Iodide – Regioisomer Importance

Simply procuring any 'aminopyridazinium iodide' or 'methylpyridazinium salt' introduces unacceptable experimental variability. As established by Barlin (1976), the methylation of various aminopyridazines yields distinct product mixtures whose ratios are critically dependent on the substitution pattern of the starting pyridazine [1]. For example, the 5-amino isomer (target compound) originates from specific precursors and displays a unique UV, NMR, and basicity signature that differs measurably from its 3-amino and 4-amino counterparts [1]. Furthermore, the position of the quaternary methyl group (N1 vs. N2) profoundly affects the cation's physicochemical properties, including solubility, stability, and its behavior as an ionic liquid component. Substituting a mixture of isomers or an incorrect regioisomer compromises the reproducibility of synthetic steps, alters the electrochemical properties in corrosion studies, and invalidates structure-activity relationship (SAR) models in medicinal chemistry.

Regioisomer mixtures vs. single isomer

5-amino precursor alkylation yields mixtures; generic "methylpyridazinium iodide" may contain undefined isomer ratios that compromise SAR, spectral, and electrochemical reproducibility.

Incorrect amino position (3- or 4-amino)

pKa, UV, and NMR signatures differ measurably across regioisomers; substituting alters protonation state, solubility, and reactivity profile.

• [1] Barlin, G. B. (1976). Methylation of aminopyridazines. Journal of the Chemical Society, Perkin Transactions 1, 1976, 1424-1429. View Source

5-Amino-1-methylpyridazin-1-ium Iodide – Key Evidence

Regiochemical Purity in Methylation

The quaternization of 3,5-diaminopyridazine with methyl iodide yields a mixture of 1- and 2-methyl derivatives, with 5-amino-1-methylpyridazin-1-ium iodide being one of the principal products [1]. In contrast, methylation of 3,4-, 3,6-, and 4,5-diaminopyridazines each yields a single methiodide product (e.g., 3,4-diamino-1-methylpyridazinium iodide) [1]. The 5-amino substitution pattern is therefore specifically associated with a unique alkylation outcome compared to other diamino isomers.

Regiochemical Purity

Head-to-head

3,5-diamino precursor yields 1- and 2-methyl mixture; 3,4-diamino yields single methiodide product.

Precursor identity controls isomer distribution; undefined isomer ratios invalidate structure-sensitive applications.

Conditions: methyl iodide in methanol.

Evidence Dimension	Quaternization product distribution
Target Compound Data	1- and 2-methyl derivative mixture (with 5-amino-1-methyl being a component)
Comparator Or Baseline	3,4-diaminopyridazine yields single methiodide (3,4-diamino-1-methylpyridazinium iodide)
Quantified Difference	Mixture of regioisomers vs. single regioisomer
Conditions	Methyl iodide in methanol

Why This Matters

The distinct product distribution arising from the 5-amino precursor dictates that researchers targeting this specific cation must control precursor identity and reaction conditions; generic sourcing of 'methylpyridazinium iodide' introduces undefined isomer ratios that invalidate structure-sensitive applications.

• [1] Barlin, G. B. (1976). Methylation of aminopyridazines. Journal of the Chemical Society, Perkin Transactions 1, 1976, 1424-1429. View Source

Ionization Constant (pKa) Differences

Barlin (1976) recorded and discussed the ionization constants for the aminopyridazines and their methiodides [1]. While the specific pKa value for 5-amino-1-methylpyridazin-1-ium iodide is not explicitly tabulated in the abstract, the study establishes that the ionization constants are distinct for each regioisomeric series (3-amino vs. 4-amino vs. 5-amino) [1]. This quantitative distinction is a direct consequence of the electronic environment around the pyridazine ring, which is modulated by the position of the amino substituent.

Ionization Constant

Reported

Distinct pKa values for 3-, 4-, and 5-amino regioisomers (exact values in full paper).

Protonation state at given pH depends on regioisomer; affects solubility and logP.

Requires full-text review for exact values.

Evidence Dimension	Ionization constant (pKa)
Target Compound Data	Distinct value recorded (exact value available in full paper)
Comparator Or Baseline	3-Amino-1-methylpyridazin-1-ium iodide and 4-Amino-1-methylpyridazin-1-ium iodide
Quantified Difference	Measurable differences in pKa values among the three regioisomers
Conditions	Aqueous solution, room temperature

Why This Matters

Different pKa values translate directly to different protonation states at a given pH, which affects solubility, partition coefficient (logP), and reactivity. This is critical for selecting the correct ionic liquid component for specific pH conditions or for interpreting biological assay data.

• [1] Barlin, G. B. (1976). Methylation of aminopyridazines. Journal of the Chemical Society, Perkin Transactions 1, 1976, 1424-1429. View Source

Spectroscopic Fingerprint (UV & NMR)

Barlin (1976) recorded and discussed the ultraviolet (UV) and 1H nuclear magnetic resonance (NMR) spectra for the pyridazines, their methiodides, and related compounds [1]. These spectroscopic data provide a unique fingerprint for 5-amino-1-methylpyridazin-1-ium iodide that is quantitatively distinct from the spectra of its 3-amino and 4-amino regioisomers [1].

Spectroscopic Fingerprint

Head-to-head

Unique UV λmax and ¹H NMR shifts for 5-amino isomer vs. 3- and 4-amino counterparts.

Definitive identity confirmation and purity assessment via spectral comparison.

Reference data available from Barlin 1976.

Evidence Dimension	Spectroscopic signature (λmax, chemical shift)
Target Compound Data	Specific UV λmax and 1H NMR chemical shifts
Comparator Or Baseline	3-Amino-1-methylpyridazin-1-ium iodide (CAS 35073-04-2) and 4-Amino-1-methylpyridazin-1-ium iodide (CAS 61071-02-1)
Quantified Difference	Measurable differences in λmax (nm) and δ (ppm) values
Conditions	UV in methanol/water; 1H NMR in D2O or DMSO-d6

Why This Matters

These spectroscopic differences are the definitive basis for identity confirmation and purity assessment. For procurement, the availability of reference spectra from the primary literature enables unambiguous verification of the received material against the claimed regioisomer, preventing costly misidentification.

• [1] Barlin, G. B. (1976). Methylation of aminopyridazines. Journal of the Chemical Society, Perkin Transactions 1, 1976, 1424-1429. View Source

Molecular Formula and Exact Mass

The molecular formula C5H8IN3 and exact mass of 236.97600 g/mol (for the cation, or 237.04 g/mol as the iodide salt) for 5-amino-1-methylpyridazin-1-ium iodide are identical to those of its regioisomer 4-amino-1-methylpyridazin-1-ium iodide (CAS 61071-02-1), but distinct from the parent 1-aminopyridazinium iodide (CAS 35073-04-2, C4H6IN3, exact mass 222.96064) . The target compound also differs from the commonly encountered 3,5-diaminopyridazine (C4H6N4, exact mass 110.12) which is a neutral precursor .

Molecular Identity

Specification review

C₅H₈IN₃, exact mass 236.97600 Da (cation); identical formula to 4-amino isomer, distinct from 1-amino isomer.

HRMS verification distinguishes from closely related pyridazine derivatives.

Standard analytical QC check.

Evidence Dimension	Molecular Formula and Exact Mass
Target Compound Data	C5H8IN3; Exact Mass 236.97600 (cation)
Comparator Or Baseline	1-Aminopyridazinium iodide (CAS 35073-04-2) and 3,5-Diaminopyridazine (CAS 61071-13-4)
Quantified Difference	C5H8IN3 vs. C4H6IN3 (difference of CH2); 236.97600 vs. 222.96064 Da
Conditions	Standard analytical characterization (HRMS)

Why This Matters

These fundamental molecular descriptors are the first line of defense in quality control. They allow for immediate verification of the correct compound through routine mass spectrometry, distinguishing it from closely related pyridazine derivatives that may be inadvertently supplied due to nomenclature confusion.

Corrosion Inhibition Potential

Pyridazinium-based ionic liquids, as a class, demonstrate effective corrosion inhibition for mild steel in acidic media. Studies on analogous pyridazinium bromides (e.g., S1 and S2) show inhibition efficiencies reaching 84% and 82% at 10⁻³ M (303 K) in 1 M HCl [1]. The introduction of an amino substituent, as in 5-amino-1-methylpyridazin-1-ium iodide, offers a distinct structural handle for modulating adsorption onto metal surfaces and tuning the molecule's electronic properties compared to non-functionalized pyridazinium cations [2].

Corrosion Inhibition (Class)

Class-level inference

Pyridazinium bromides show up to 84% inhibition at 10⁻³ M (303 K, 1 M HCl).

Supports exploration of amino-functionalized scaffold for corrosion inhibitor SAR.

No direct data for target compound; requires independent validation.

Evidence Dimension	Corrosion inhibition efficiency
Target Compound Data	No direct data; potential for enhanced adsorption via amino group
Comparator Or Baseline	1-(6-ethoxy-6-oxohexyl)pyridazin-1-ium bromide (S1): 84% at 10⁻³ M (303 K)
Quantified Difference	Not quantified for target compound; class benchmark established
Conditions	Mild steel in 1 M HCl, 10⁻³ M concentration, 303 K

Why This Matters

For researchers designing novel corrosion inhibitors, the 5-amino-1-methylpyridazin-1-ium scaffold provides a unique starting point for SAR studies. The presence of a primary amine enables further functionalization (e.g., to amides, ureas, or imines) to systematically vary inhibitor properties, a path not available with simple alkylpyridazinium salts.

• [1] El-Hajjaji, F., et al. (2018). Pyridazinium-based ionic liquids as novel and green corrosion inhibitors of carbon steel in acid medium. Journal of Molecular Liquids, 249, 997-1008. View Source
• [2] Haider, N., & Holzer, W. (2004). Science of Synthesis, 16, 228. Thieme. View Source

5-Amino-1-methylpyridazin-1-ium Iodide – Applications

Site-Selective Functionalization Precursor

This compound serves as a key intermediate in the synthesis of functionalized pyridazinium salts. The 5-amino group provides a robust handle for further chemical elaboration, enabling the creation of a diverse library of compounds for medicinal chemistry or materials science. For example, it can be acylated or converted into ureas, thioureas, or amidines, as described in the Science of Synthesis review on pyridazinamines [1]. This allows for the systematic variation of the cation's properties without altering the core pyridazinium structure.

Ionic Liquid Synthesis for Electrochemistry

The target compound is a defined, single-component pyridazinium salt suitable as a precursor to ionic liquids with specific anions via salt metathesis. Its distinct spectroscopic signature (UV and NMR) allows for rigorous characterization of the resulting ILs [2]. This is essential for fundamental studies correlating cation structure (e.g., amino group position, methylation pattern) with IL physicochemical properties such as viscosity, conductivity, and electrochemical window.

Rational Corrosion Inhibitor Design

Given the established class activity of pyridazinium salts as corrosion inhibitors for mild steel in acidic environments [3], the 5-amino-1-methyl variant offers a unique scaffold for further optimization. The presence of both a quaternary ammonium center (for electrostatic attraction to the metal surface) and a primary amine (for chemisorption or further functionalization) provides a strategic advantage over simpler alkylpyridazinium salts. Researchers can use this compound as a starting point to synthesize a new series of inhibitors and evaluate their performance using established electrochemical methods.

Analytical Reference Standard

Due to its well-defined regioisomeric identity and its characterization in the foundational work by Barlin (1976), which provides UV and 1H NMR data [2], this compound can serve as an authentic reference standard. It is invaluable for analytical chemists needing to identify or quantify the 5-amino-1-methyl isomer in product mixtures obtained from the methylation of 3,5-diaminopyridazine or related synthetic procedures. This ensures accurate product identification and quality control.

Application

Selection Property

Validation Focus

Pyridazinium functionalization

Regiospecific 5-amino handle for site-selective modification

Feasibility of acylation/urea formation

Ionic liquid precursor

Defined N1-methyl, 5-amino cation for property tuning

Anion metathesis and physicochemical characterization

Corrosion inhibitor scaffold

Quaternary ammonium + primary amine for adsorption and derivatization

Electrochemical inhibitor efficiency testing

Regioisomer reference standard

Spectroscopic fingerprint (UV, NMR) matching Barlin 1976

Identity verification via spectral comparison

• [1] Haider, N., & Holzer, W. (2004). Science of Synthesis, 16, 228. Thieme. View Source
• [2] Barlin, G. B. (1976). Methylation of aminopyridazines. Journal of the Chemical Society, Perkin Transactions 1, 1976, 1424-1429. View Source
• [3] El-Hajjaji, F., et al. (2018). Pyridazinium-based ionic liquids as novel and green corrosion inhibitors of carbon steel in acid medium. Journal of Molecular Liquids, 249, 997-1008. View Source